Cas no 86528-15-6 (1,4-Di-tert-butoxybuta-1,3-diene)

• Product Name: 1,4-Di-tert-butoxybuta-1,3-diene
• CAS No: 86528-15-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 2809375
• Update Time: 2023-08-07

1,4-Di-tert-butoxybuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 1,4-Di-tert-butoxybuta-1,3-diene

• Inchi： 1S/C12H22O2/c1-11(2,3)13-9-7-8-10-14-12(4,5)6/h7-10H,1-6H3
• InChI Key： WUWGWKUDZRXHDN-UHFFFAOYSA-N
• SMILES： O(C=CC=COC(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5